2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide

• Molecular Formula: C12H17ClN2O3
• Molecular Weight: 272.73 g/mol
• IUPAC Name: 2-[2-chloro-4-(ethylaminomethyl)-6-methoxyphenoxy]acetamide
• InChI: InChI=1S/C12H17ClN2O3/c1-3-15-6-8-4-9(13)12(10(5-8)17-2)18-7-11(14)16/h4-5,15H,3,6-7H2,1-2H3,(H2,14,16)
• InChI Key: BIQPLYYGYLPXCU-UHFFFAOYSA-N
• SMILES: CCNCC1=CC(=C(C(=C1)Cl)OCC(=O)N)OC

Description

2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide is a chemical compound that belongs to the class of organic compounds known as phenoxyacetic acid derivatives. It is also known by its chemical name, Chlorphenamidine. This compound has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide involves the inhibition of bacterial and fungal cell wall synthesis. It does this by interfering with the synthesis of peptidoglycan, a major component of the cell wall in bacteria, and chitin, a major component of the cell wall in fungi.
Biochemical and Physiological Effects:
2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide has been found to have both biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi in vitro. It has also been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide in lab experiments include its antimicrobial and antifungal properties, as well as its anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide. These include:
1. Investigating its potential use in the treatment of bacterial and fungal infections in humans.
2. Studying its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases.
3. Investigating its potential use in the development of new antibiotics and antifungal agents.
4. Studying its toxicity and safety profile in order to determine its suitability for use in humans.
5. Investigating its potential use in the development of new drugs for the treatment of cancer.
In conclusion, 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide is a chemical compound that has potential applications in the field of medicine. Its antimicrobial, antifungal, and anti-inflammatory properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide involves the reaction of 2-chloro-4-(ethylamino)methylphenol with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium methoxide to form the final product, 2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide.

Scientific Research Applications

2-{2-Chloro-4-[(ethylamino)methyl]-6-methoxyphenoxy}acetamide has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have antimicrobial activity against a range of bacteria, including Streptococcus pneumoniae, Haemophilus influenzae, and Staphylococcus aureus. It has also been found to have antifungal activity against Candida albicans.